1-(2-Chlorophenyl)-3-ethyl-2,6-diphenylpyridin-4(1H)-one

• CAS No.: 114227-10-0
• Molecular Formula: C25H20ClNO
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-3-ethyl-2,6-diphenylpyridin-4-one
• InChI: InChI=1S/C25H20ClNO/c1-2-20-24(28)17-23(18-11-5-3-6-12-18)27(22-16-10-9-15-21(22)26)25(20)19-13-7-4-8-14-19/h3-17H,2H2,1H3
• InChI Key: XYXCWHWPQIEKPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N(C(=CC1=O)C2=CC=CC=C2)C3=CC=CC=C3Cl)C4=CC=CC=C4

Description

1-(2-Chlorophenyl)-3-ethyl-2,6-diphenylpyridin-4(1H)-one is a useful research compound. Its molecular formula is C25H20ClNO and its molecular weight is 385.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 300 ml of toluene were added 10.3 g (0.040 mole) of N-(2-chlorophenyl)-1-phenylbutaneimine, 5.2 g (0.030 mole) of ethyl phenylpropiolate and 5.3 g (0.040 mole) of aluminum chloride. After heating the reaction mixture under reflux for 20 hours under a nitrogen atmosphere, the reaction mixture was poured into 500 ml of 2N sulfuric acid which had been ice-cooled, followed by extraction with chloroform. After washing the organic layer with 50 ml of a 10% aqueous solution of sodium hydroxide and then with water, it was dried over anhydrous sodium sulfate. Subsequent to removal of the sodium sulfate, the solvent was distilled off and the residue was purified by chromatography on a silica gel column (eluent: ethyl acetate) so that 2.0 g of 1-(2-chlorophenyl)-3-ethyl-2,6-diphenyl-4(1H)-pyridinone having a melting point of 165°-166° C. was obtained.